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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols related to the natural product JBIR-94, a phenolic compound with

notable antioxidative properties. JBIR-94 was first isolated from the fermentation broth of

Streptomyces sp. R56-07, and its structure was elucidated using a combination of

spectroscopic techniques.[1][2] This document summarizes the available data, details the

experimental methodologies for its isolation and characterization, and presents a visual

workflow of the general experimental process.

Core Spectroscopic Data
The structural determination of JBIR-94 relied primarily on Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS).[1][2] While the primary publication confirms

the use of 1D and 2D NMR experiments, specific and detailed raw data, such as chemical

shifts and coupling constants, are not readily available in the public domain or its

supplementary materials. Similarly, detailed high-resolution mass spectrometry (HRESIMS)

and infrared (IR) spectroscopy data are not explicitly provided in the available literature.

Table 1: Summary of Spectroscopic Analysis of JBIR-94
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Spectroscopic Technique Data Type
Observations and
Remarks

¹H NMR Qualitative

Used for the determination of

the proton framework of the

molecule.

¹³C NMR Qualitative
Employed to determine the

carbon skeleton of JBIR-94.

HRESIMS Qualitative

Utilized to determine the

molecular formula of the

compound.

IR Spectroscopy Not specified

Likely used to identify

functional groups present in

the molecule.

Experimental Protocols
The isolation and structural elucidation of JBIR-94 involved a series of standard natural product

chemistry techniques. The following protocols are based on generalized procedures for the

isolation of secondary metabolites from Streptomyces.

Isolation of JBIR-94 from Streptomyces sp. R56-07
Fermentation: The strain Streptomyces sp. R56-07 is cultured in a suitable liquid medium to

promote the production of secondary metabolites, including JBIR-94.

Extraction: The fermentation broth is harvested, and the supernatant is separated from the

mycelium. The supernatant is then extracted with an organic solvent, such as ethyl acetate,

to partition the organic compounds.

Concentration: The organic extract is concentrated under reduced pressure to yield a crude

extract.

Chromatographic Purification: The crude extract is subjected to a series of chromatographic

techniques to isolate the pure compound. This typically involves:
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Column Chromatography: Initial separation of the crude extract using silica gel or other

stationary phases with a gradient of solvents of increasing polarity.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification of the

fractions containing JBIR-94 to yield the pure compound.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra, along with 2D correlation experiments (e.g.,

COSY, HSQC, HMBC), are recorded on a high-field NMR spectrometer. Samples are

typically dissolved in a deuterated solvent such as methanol-d₄ or DMSO-d₆.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

is performed to obtain the accurate mass of the molecular ion, which allows for the

determination of the molecular formula.

Infrared Spectroscopy: An IR spectrum is typically recorded using a Fourier-transform

infrared (FTIR) spectrometer to identify characteristic functional groups such as hydroxyl (-

OH), amide (N-H, C=O), and aromatic (C=C) moieties.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the isolation and characterization of

natural products like JBIR-94 from Streptomyces.
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Isolation and Characterization Workflow for JBIR-94.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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